Acetyl-2-(2-hydroxyethyl)-2-phenylhydrazine

• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• IUPAC Name: N'-(2-hydroxyethyl)-N'-phenylacetohydrazide
• InChI: InChI=1S/C10H14N2O2/c1-9(14)11-12(7-8-13)10-5-3-2-4-6-10/h2-6,13H,7-8H2,1H3,(H,11,14)
• InChI Key: TWNANRFWFOTRQC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NN(CCO)C1=CC=CC=C1

Description

Acetyl-2-(2-hydroxyethyl)-2-phenylhydrazine is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-acetyl-2-phenylhydrazine (2 g, 13.3 mmol) in anhydrous toluene 20 ml was added bromoethanol (1.04 ml, 14.6 mmol), diisopropylethylamine (2.54 ml, 14.6 ml) at room temperature. The reaction mixture was refluxed under nitrogen for 40 hours. After cooling, the reaction was then quenched with 100 ml water, extracted with dichloromethane 2×100 ml. The organic was dried (MgSO4) and removed in vacuo. The residue was purified by flash column chromatography over silica using a gradient 50% mixture of ethyl acetate and hexane to 100% ethyl acetate as eluant. Appropriate fractions were combined and the solvent was removed in vacuo to give the product as a yellow oil 0.9 g (Yield 35%).